Cas no 2228736-20-5 (O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine)

• Product Name: O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine
• CAS No: 2228736-20-5
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6381710
• PubChem ID: 165798122
• Update Time: 2025-06-12

O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine
• O-[2-(3-bromo-4-methoxyphenyl)propyl]hydroxylamine
• 2228736-20-5
• EN300-1908318

• Inchi： 1S/C10H14BrNO2/c1-7(6-14-12)8-3-4-10(13-2)9(11)5-8/h3-5,7H,6,12H2,1-2H3
• InChI Key： VXLRHRMDWRYYLZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C)CON)OC

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine

Research Briefing on O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine (CAS: 2228736-20-5): Recent Advances and Applications

O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine (CAS: 2228736-20-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the bromo-methoxy phenyl moiety and the hydroxylamine functional group, make it a promising candidate for further exploration. Recent synthetic methodologies have optimized the production of O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine, achieving higher yields and purity, which are critical for its application in pharmaceutical research. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility.

In terms of biological activity, preliminary studies have demonstrated that O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine exhibits notable inhibitory effects on key enzymes involved in inflammatory pathways. For instance, it has shown promise as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential utility in the development of anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapeutics.

Furthermore, recent research has explored the compound's role in modulating oxidative stress pathways, which are critical in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. In vitro studies have indicated that O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine can scavenge reactive oxygen species (ROS) and protect neuronal cells from oxidative damage. These properties position it as a potential candidate for neuroprotective drug development, although further in vivo studies are required to validate these effects.

The compound's mechanism of action is also under investigation, with computational modeling and molecular docking studies providing insights into its interactions with biological targets. These studies have revealed that the bromo-methoxy phenyl group plays a crucial role in binding to active sites of target enzymes, while the hydroxylamine moiety contributes to the compound's redox-modulating properties. Such detailed mechanistic understanding is essential for optimizing its structure-activity relationships and enhancing its therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine. Issues such as pharmacokinetics, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on derivatizing the compound to improve its drug-like properties, with some derivatives showing enhanced stability and bioavailability in preliminary assays.

In conclusion, O-2-(3-bromo-4-methoxyphenyl)propylhydroxylamine (CAS: 2228736-20-5) represents a promising scaffold for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. Its unique structural and functional properties, combined with recent advancements in synthetic and biological studies, underscore its potential in medicinal chemistry. Future research should prioritize in vivo validation and optimization of its pharmacological profile to facilitate its transition into clinical applications.